5-bromo-4-methoxy-7H-pyrrolo[2,3-d]pyrimidine
Overview
Description
5-bromo-4-methoxy-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H6BrN3O and its molecular weight is 228.05 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry : The compound has been utilized in the total synthesis of variolin B and deoxyvariolin B, marine alkaloids with potential anticancer properties (Baeza et al., 2010). It also serves as a precursor in the synthesis of (1,2,3-triazol-1-yl)methyl-pyrimidine biheterocycles (Aquino et al., 2017).
Antiproliferative and Antiviral Properties : Pyrrolo[2,3-D]-pyrimidine nucleoside analogs, related to this compound, show promising antiproliferative and antiviral properties, suggesting potential applications in cancer therapy (Swayze et al., 1992).
Biochemical Significance : The synthesis of 4,5-disubstituted 7-(-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidines, related to this compound, may have potential biochemical significance, particularly in the context of antibiotics (Hinshaw et al., 1969).
Glycosylation and Isomer Formation : Studies have also explored the glycosylation of pyrrolo[2,3-d] pyrimidines, which is important in the synthesis of certain nucleoside antibiotics and their regioisomers (Leonard et al., 2009).
Antiviral Activity against Various Viruses : Compounds derived from 5-bromo-4-methoxy-7H-pyrrolo[2,3-d]pyrimidine have shown antiviral activity against HIV, hepatitis B, and polio (Saxena et al., 1988).
Ring Opening and Derivative Formation : Intramolecular acylation of pyrrolo[2,3-d]pyrimidines leads to the spontaneous opening of the pyrimidine ring, forming derivatives that are potentially useful in synthetic organic chemistry (Rosemeyer et al., 1985).
Synthesis of Halogenated Nucleosides : The compound has been involved in the synthesis of halogenated nucleosides, which are significant in medicinal chemistry (Peng & Seela, 2004).
properties
IUPAC Name |
5-bromo-4-methoxy-7H-pyrrolo[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3O/c1-12-7-5-4(8)2-9-6(5)10-3-11-7/h2-3H,1H3,(H,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZXNBIPJCIKUKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC2=C1C(=CN2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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